Cas no 27613-39-4 (Benzonitrile,3-formyl-4-methyl-)

• Product Name: Benzonitrile,3-formyl-4-methyl-
• CAS No: 27613-39-4
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 251314
• PubChem ID: 45083563
• Update Time: 2025-05-28

Benzonitrile,3-formyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-formyl-4-methyl-
• 3-formyl-4-methylbenzonitrile
• Isophthalaldehydonitrile,4-methyl- (8CI)
• p-Tolunitrile, 3-formyl-
• AT31562
• 3-Formyl-4-methylbenzonitrle
• SCHEMBL12132595
• 27613-39-4
• Isophthalaldehydonitrile, 4-methyl- (8CI)
• CBA60991

• MDL： MFCD18394299
• Inchi： 1S/C9H7NO/c1-7-2-3-8(5-10)4-9(7)6-11/h2-4,6H,1H3
• InChI Key： MIZNWKAQHCRHAK-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C#N)C=CC=1C

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzonitrile,3-formyl-4-methyl-

Benzonitrile, 3-formyl-4-methyl-

Benzonitrile, 3-formyl-4-methyl-, also known by its CAS number 27613-39-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzonitrile, featuring a formyl group at the 3-position and a methyl group at the 4-position of the benzene ring. Its structure is represented by the molecular formula C9H9NO, with a molecular weight of approximately 145.18 g/mol.

The synthesis of Benzonitrile, 3-formyl-4-methyl- involves various methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium catalysts to facilitate cross-coupling reactions, which have proven highly effective in constructing the desired aromatic structures.

In terms of physical properties, Benzonitrile, 3-formyl-4-methyl- exhibits a melting point of around 85°C and a boiling point of approximately 210°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound is also known for its stability under normal storage conditions, though it may degrade under strong acidic or basic environments.

The applications of Benzonitrile, 3-formyl-4-methyl- are diverse and expanding rapidly due to its unique chemical properties. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various diseases. Recent studies have highlighted its potential as a precursor for anti-cancer drugs, where its formyl group plays a crucial role in mediating cellular responses.

In the field of materials science, Benzonitrile, 3-formyl-4-methyl- has been utilized in the development of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the creation of materials with enhanced mechanical and thermal properties. For example, researchers have successfully incorporated this compound into polyurethane formulations, resulting in products with improved durability and resistance to environmental factors.

The environmental impact of Benzonitrile, 3-formyl-4-methyl- has also been a topic of interest. Studies indicate that it biodegrades relatively quickly under aerobic conditions, minimizing its persistence in natural ecosystems. However, proper handling and disposal protocols are recommended to ensure minimal environmental disruption.

In conclusion, Benzonitrile, 3-formyl-4-methyl- (CAS No: 27613-39-4) is a versatile compound with promising applications across multiple industries. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing scientific and industrial frontiers is expected to grow significantly.